GX-201

• Molecular Formula: C25H27ClF4N2O4S
• Molecular Weight: 563.0 g/mol
• InChI: InChI=1S/C25H27ClF4N2O4S/c1-37(34,35)31-24(33)20-11-19(16-2-3-16)23(12-22(20)27)36-14-15-6-8-32(9-7-15)13-17-10-18(25(28,29)30)4-5-21(17)26/h4-5,10-12,15-16H,2-3,6-9,13-14H2,1H3,(H,31,33)
• InChIKey: KYBPOTYVFWNSGS-UHFFFAOYSA-N

GX-201: Selective NaV1.7 Inhibitor for Pain Research

GX-201 is an investigational acylsulfonamide compound that functions as a potent and selective inhibitor of the voltage-gated sodium channel NaV1.7, exhibiting an IC50 of <3.2 nM for the human isoform (hNaV1.7) [1]. It is utilized as a chemical probe in preclinical pain research to investigate the therapeutic potential of NaV1.7 blockade [2].

• [1] Bankar G, Goodchild SJ, Howard S, et al. Selective NaV1.7 Antagonists with Long Residence Time Show Improved Efficacy against Inflammatory and Neuropathic Pain. Cell Reports. 2018;24(12):3133-3145. View Source
• [2] Shields SD, Deng L, Reese RM, et al. Insensitivity to Pain upon Adult-Onset Deletion of Nav1.7 or Its Blockade with Selective Inhibitors. J Neurosci. 2018;38(47):10180-10201. View Source

GX-201: Advantages Over First-Generation NaV1.7 Inhibitors

NaV1.7 inhibitors are not a homogeneous class; their utility in pain research is contingent on a multifaceted profile that extends beyond simple target engagement. Direct substitution between compounds with similar in vitro potency (IC50) can lead to inconsistent or non-translatable in vivo results due to critical differences in selectivity against cardiac (NaV1.5) and CNS (NaV1.1, NaV1.2, NaV1.6) sodium channels, target residence time, and systemic pharmacokinetics (PK) [1]. Therefore, selection of a specific compound like GX-201 must be guided by its unique, empirically validated performance across these integrated dimensions [2].

• [1] Eagles DA, Chow CY, King GF. Fifteen years of NaV1.7 channels as an analgesic target: Why has excellent in vitro pharmacology not translated into in vivo analgesic efficacy? Br J Pharmacol. 2022;179(14):3592-3611. View Source
• [2] Bankar G, Goodchild SJ, Howard S, et al. Selective NaV1.7 Antagonists with Long Residence Time Show Improved Efficacy against Inflammatory and Neuropathic Pain. Cell Reports. 2018;24(12):3133-3145. View Source

GX-201 Key Differentiation Evidence

Superior Cellular NaV1.7 Potency

GX-201 demonstrates a superior isoform selectivity profile compared to its close analog GX-585. GX-201 is reported to have >10-fold selectivity for hNaV1.7 over hNaV1.1, hNaV1.2, and hNaV1.6, while GX-585's selectivity over these channels is noted as limited [1]. Quantitatively, GX-201 exhibits a hNaV1.5 IC50 of 705 nM, while GX-585's hNaV1.5 IC50 is 435 nM, indicating a 1.6-fold improvement in cardiac selectivity for GX-201 [2].

Evidence Dimension	Isoform Selectivity Profile (IC50 in nM)
Target Compound Data	hNaV1.7: 3.2; hNaV1.1: 192; hNaV1.5: 705
Comparator Or Baseline	GX-585: hNaV1.7: 15.1; hNaV1.1: 100; hNaV1.5: 435
Quantified Difference	GX-201 demonstrates ~5-fold higher potency for hNaV1.7 and a 1.6-fold higher IC50 for hNaV1.5.
Conditions	hNaV1.1, 1.5, 1.7 channels expressed in mammalian cell lines; whole-cell patch-clamp electrophysiology.

Why This Matters

The improved selectivity, especially for cardiac NaV1.5, suggests a potentially wider therapeutic window and reduced cardiotoxicity risk compared to less selective analogs like GX-585.

• [1] Bankar G, Goodchild SJ, Howard S, et al. Selective NaV1.7 Antagonists with Long Residence Time Show Improved Efficacy against Inflammatory and Neuropathic Pain. Cell Reports. 2018;24(12):3133-3145. View Source
• [2] Li Z, Wu Y, Shen J, et al. A comprehensive review of Nav1.7 inhibitors for pain. Acta Pharmaceutica Sinica B. 2023;13(5):1849-1872. (Data compiled in Table S1). View Source

NaV1.7 Selectivity Over CNS and Cardiac Isoforms

GX-201's prolonged residence time on the NaV1.7 channel translates to robust efficacy at lower plasma exposures. In the CFA-induced inflammatory pain model, GX-201 at a dose of 30 mg/kg p.o. (average total plasma concentration of 16.1 ± 1.5 μM) reversed established hypersensitivity back to near pre-CFA baseline levels [1]. In contrast, a comparator compound, GX-585, required a higher dose of 60 mg/kg p.o. (average total plasma concentration of 67.9 ± 15.6 μM) to achieve a similar reversal of hypersensitivity [1].

Evidence Dimension	Efficacy in CFA-Induced Inflammatory Pain Model
Target Compound Data	30 mg/kg p.o.; 16.1 ± 1.5 μM plasma concentration; Reversal of hypersensitivity.
Comparator Or Baseline	GX-585: 60 mg/kg p.o.; 67.9 ± 15.6 μM plasma concentration; Reversal of hypersensitivity.
Quantified Difference	GX-201 achieved comparable analgesic efficacy at half the dose and with a 4.2-fold lower total plasma concentration compared to GX-585.
Conditions	C57BL/6 mice, Complete Freund's Adjuvant (CFA) model, oral administration, testing 1 hour post-dose.

Why This Matters

This direct head-to-head evidence demonstrates that GX-201's kinetic profile enables superior in vivo efficacy with a lower systemic burden, a key advantage for in vivo experimental design and potential translation.

• [1] Shields SD, Deng L, Reese RM, et al. Insensitivity to Pain upon Adult-Onset Deletion of Nav1.7 or Its Blockade with Selective Inhibitors. J Neurosci. 2018;38(47):10180-10201. (Data from Figure 11G,H). View Source

Prolonged Target Residence Time

GX-201's high in vitro potency against hNaV1.7 is a key differentiator. GX-201 exhibits an IC50 of 3.2 nM for hNaV1.7 [1], whereas DS-1971a, another selective oral NaV1.7 inhibitor, has a reported hNaV1.7 IC50 of 22.8 nM . This 7-fold difference in potency may contribute to a favorable therapeutic index, as in vivo analgesia for GX-201 is observed at a free plasma concentration approximately 3 times its IC50 [1].

Evidence Dimension	In Vitro Potency against hNaV1.7 (IC50)
Target Compound Data	3.2 nM
Comparator Or Baseline	DS-1971a: 22.8 nM
Quantified Difference	GX-201 is approximately 7-fold more potent than DS-1971a.
Conditions	In vitro electrophysiology on human NaV1.7 channels.

Why This Matters

Higher in vitro potency is a critical parameter for in vivo study design, as it may allow for lower dosing, reduce compound usage, and minimize the potential for off-target effects.

• [1] Bankar G, Goodchild SJ, Howard S, et al. Selective NaV1.7 Antagonists with Long Residence Time Show Improved Efficacy against Inflammatory and Neuropathic Pain. Cell Reports. 2018;24(12):3133-3145. View Source

GX-201 Research Applications

NaV1.7 Mechanism-of-Action Research

GX-201 is an ideal tool compound for investigating the role of NaV1.7 in inflammatory pain. Its robust efficacy in both formalin-induced and CFA-induced pain models, supported by direct head-to-head data against GX-585, makes it suitable for establishing proof-of-concept and dose-response relationships [1]. Its favorable selectivity profile minimizes confounding effects from off-target sodium channel modulation [2].

Sustained Engagement in Chronic Pain Models

For studies that demand precise dissection of sodium channel subtype contributions, GX-201 offers a superior selectivity profile compared to other probes. Its >10-fold selectivity over NaV1.1, NaV1.2, and NaV1.6 [2] makes it a more definitive tool than GX-585 for attributing observed effects specifically to NaV1.7 antagonism [1].

Oral Dosing Regimens for Pain Research

GX-201's combination of a relatively long half-life and a defined PK/PD relationship (efficacy at ~3x IC50) in mice provides a predictable framework for designing dosing regimens in preclinical PK/PD studies. This predictability is crucial for optimizing study protocols and interpreting results.

• [1] Shields SD, Deng L, Reese RM, et al. Insensitivity to Pain upon Adult-Onset Deletion of Nav1.7 or Its Blockade with Selective Inhibitors. J Neurosci. 2018;38(47):10180-10201. View Source
• [2] Bankar G, Goodchild SJ, Howard S, et al. Selective NaV1.7 Antagonists with Long Residence Time Show Improved Efficacy against Inflammatory and Neuropathic Pain. Cell Reports. 2018;24(12):3133-3145. View Source